
A Comprehensive Health and Safety Guide to 4-
Vinylphenol-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Vinylphenol-d4

Cat. No.: B12372730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data for 4-
Vinylphenol-d4. The information presented is based on the safety data for its non-deuterated

analogue, 4-Vinylphenol (CAS 2628-17-3), as the toxicological and chemical properties are

considered equivalent for deuterated compounds in this context. 4-Vinylphenol-d4 is primarily

utilized as a stable isotope-labeled internal standard in analytical methodologies such as mass

spectrometry.[1]

Section 1: Chemical and Physical Properties
4-Vinylphenol, also known as 4-hydroxystyrene, is an organic compound that presents as a

white, volatile, and sublimable solid.[2] It is a functionalized styrene derivative used in the

production of poly(4-Vinyl Phenol) and as an intermediate in the synthesis of various bioactive

molecules.[3][4]

Table 1: Physical and Chemical Properties of 4-Vinylphenol
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Property Value Source(s)

Molecular Formula C₈H₈O [5]

Molecular Weight 120.15 g/mol

Appearance White solid

Odor Vanilla-like, phenolic, sweet

Melting Point 73.5 °C (164.3 °F)

Boiling Point
187-189 °C (369-372.2 °F) at

760 mmHg

Flash Point
107-113 °C (225-235.4 °F)

(closed cup)

Solubility

Soluble in chloroform, ethanol,

acetone, benzene, DMSO.

Insoluble in water.

Section 2: Hazard Identification and Classification
4-Vinylphenol is classified as a hazardous substance with multiple risk factors. It is crucial for

personnel to be aware of these hazards before handling the compound. The Globally

Harmonized System (GHS) classifications are summarized below.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic or

Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin

Skin

Corrosion/Irritation
Category 1B / 2

H314/H315: Causes

severe skin burns and

eye damage or

causes skin irritation

Serious Eye Damage Category 1
H318: Causes serious

eye damage

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects

Reproductive Toxicity Category 2

H361: Suspected of

damaging fertility or

the unborn child

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1 / 2

H372/H373: Causes

damage to organs

through prolonged or

repeated exposure

Target Organs: Gastro-intestinal tract, Kidneys, Bladder, Liver, Nervous system, Skin.

Section 3: Experimental Protocols & Safety
Procedures
Detailed experimental protocols for toxicological studies are not typically included in standard

safety data sheets. However, the procedures for safe handling, emergency response, and

personal protection are well-defined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper selection and use of PPE are critical to minimize exposure risk. The following workflow

outlines the necessary steps for ensuring adequate protection.

Personal Protective Equipment (PPE) Protocol

Required PPE

Task Involving
4-Vinylphenol-d4

Conduct Risk Assessment

Eye Protection:
Tightly fitting safety goggles

or face shield (EN 166)

Hand Protection:
Chemical-impermeable gloves

(e.g., type ABEK, EN 374)

Body Protection:
Fire/flame resistant and

impervious clothing

Respiratory Protection:
Full-face respirator if

exposure limits are exceeded

Don PPE Correctly

Perform Experiment in
Well-Ventilated Area
(e.g., Fume Hood)

Doff PPE and
Dispose of Properly

Wash Hands Thoroughly

Task Complete
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Caption: Workflow for selecting and using Personal Protective Equipment (PPE).

Immediate and appropriate first-aid is crucial in the event of an exposure. The logical flow of

actions is outlined below.

First-Aid Emergency Response

Exposure Route

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen if breathing is difficult.

Perform artificial respiration if not breathing.

Take off contaminated clothing.
Wash skin with soap and

plenty of water.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first-aid response to exposure.

In case of a spill or fire, a structured response is necessary to ensure safety and environmental

protection.
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Spill Response Fire Response

Incident Occurs

Assess Spill
(Size & Location)

Spill

Use dry chemical, CO2,
or alcohol-resistant foam.

Fire

Evacuate personnel to safe areas.
Remove ignition sources.

Contain spill with inert absorbent material.
Prevent entry into drains.

Collect residue in sealed containers
for disposal.

Ensure adequate ventilation.

Wear self-contained
breathing apparatus (SCBA).

Cool containers with water spray.

Click to download full resolution via product page

Caption: Logical workflow for handling spills and fires involving the substance.

Section 4: Handling and Storage
Proper handling and storage are essential to maintain the chemical's integrity and prevent

hazardous situations.

Table 3: Handling and Storage Guidelines
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Guideline Recommendation Source(s)

Handling

Handle in a well-ventilated

place, such as a fume hood.

Avoid contact with skin and

eyes. Avoid dust formation.

Use non-sparking tools and

prevent electrostatic discharge.

Do not eat, drink, or smoke

when using.

Storage

Store locked up in a dry, cool,

and well-ventilated place.

Keep containers tightly closed.

To maintain product quality,

keep refrigerated. Store under

an inert atmosphere and

protect from moisture.

Incompatible Materials Strong oxidizing agents.

Section 5: Toxicological Information
4-Vinylphenol is toxic if swallowed or in contact with skin and can cause severe damage to skin

and eyes. It is also suspected of causing genetic defects and of damaging fertility or the unborn

child. Prolonged or repeated exposure can cause damage to organs, particularly the gastro-

intestinal tract, kidneys, and bladder.

While detailed signaling pathways for 4-Vinylphenol's toxicity are not provided in safety data

sheets, its classification as a mutagen and reproductive toxicant suggests interaction with

cellular and genetic material. Research has shown that 4-Vinylphenol can induce apoptosis

(programmed cell death) and inhibit cell proliferation in certain cancer cell lines.

This guide is intended for informational purposes for trained professionals. Always refer to the

most current and specific Safety Data Sheet (SDS) provided by the supplier before handling

any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

